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Compound of Interest

Compound Name: Nvp-adw742

Cat. No.: B1683965 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of NVP-ADW742 using Dimethyl Sulfoxide (DMSO) as the solvent. NVP-
ADW742 is a potent and selective inhibitor of the Insulin-like Growth Factor-1 Receptor (IGF-

1R) tyrosine kinase, a key component in various cellular signaling pathways implicated in

cancer.[1][2][3] Accurate preparation of the stock solution is critical for ensuring experimental

reproducibility and obtaining reliable results. This guide outlines the necessary materials, a

step-by-step procedure with calculations, and best practices for storage and safety.

Physicochemical Properties of NVP-ADW742
A summary of the essential quantitative data for NVP-ADW742 is presented below. This

information is crucial for accurate calculations when preparing stock solutions.
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Property Value Source(s)

Molecular Formula C₂₈H₃₁N₅O [2][4][5][6]

Molecular Weight 453.58 g/mol [1][2][4][5]

CAS Number 475488-23-4 [4][5][6]

Appearance Crystalline solid [6]

Purity ≥98% [6]

Solubility in DMSO 19.23 mg/mL to 30 mg/mL [1][4][6]

(Approximately 42.4 mM to

66.1 mM)

IC₅₀ Value
0.17 µM for IGF-1R; 2.8 µM for

Insulin Receptor (InsR)
[1][2][4][7]

NVP-ADW742 Signaling Pathway
NVP-ADW742 exerts its biological effects by inhibiting the autophosphorylation of IGF-1R,

which in turn blocks downstream signaling cascades such as the PI3K/Akt pathway, crucial for

cell proliferation and survival.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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